2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole

• Molecular Formula: C20H23FN4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 2-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-1,5-dimethylbenzimidazole
• InChI: InChI=1S/C20H23FN4/c1-15-3-8-19-18(13-15)22-20(23(19)2)14-24-9-11-25(12-10-24)17-6-4-16(21)5-7-17/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: OZVGETHMQXBZRV-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N(C(=N2)CN3CCN(CC3)C4=CC=C(C=C4)F)C

Description

2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole, also known as F115, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole is not fully understood, but it is believed to act on various molecular targets such as ion channels, receptors, and enzymes. This compound has been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory. This compound also inhibits the activity of voltage-gated sodium channels, which are important for the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been found to reduce inflammation and oxidative stress, which are implicated in various diseases such as Alzheimer's disease and cancer. This compound has also been shown to increase the production of neurotrophic factors, which promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole is its versatility in various research fields. This compound can be used to study the molecular mechanisms of various diseases and can potentially lead to the development of novel therapeutics. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

For the study of 2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole include the development of this compound analogs, investigation of combination therapy, and further research into its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole involves the reaction of 4-fluorobenzyl chloride with 1,5-dimethyl-1H-benzimidazole in the presence of piperazine. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide and requires careful control of temperature and reaction time to obtain the desired product. The purity of this compound can be improved through recrystallization or column chromatography.

Scientific Research Applications

2-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}-1,5-dimethyl-1H-benzimidazole has been studied extensively for its potential therapeutic applications in various fields such as neuroscience, oncology, and infectious diseases. In neuroscience, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In oncology, this compound has been found to inhibit the growth of cancer cells and sensitize them to chemotherapy drugs. In infectious diseases, this compound has been shown to have antiviral activity against HIV and hepatitis C virus.